Cas no 157427-59-3 (1H-Indole-1-carboxylic acid, 2-(4-formylphenyl)-, 1,1-dimethylethyl ester)

• Product name: 1H-Indole-1-carboxylic acid, 2-(4-formylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 157427-59-3
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 1332652

1H-Indole-1-carboxylic acid, 2-(4-formylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-(4-formylphenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H19NO3/c1-20(2,3)24-19(23)21-17-7-5-4-6-16(17)12-18(21)15-10-8-14(13-22)9-11-15/h4-13H,1-3H3
• InChI Key： BAEUORKAHAYVKJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2)C=C1C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 321.13657

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 491.1±47.0 °C(Predicted)
• PSA: 48.3